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Compound of Interest

Compound Name: 4-Methylbenzyl alcohol

Cat. No.: B145908

Essential Safety and Handling Guide for 4-
Methylbenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Methylbenzyl alcohol in a laboratory setting. Adherence to these
guidelines is critical for ensuring personnel safety and regulatory compliance.

Understanding the Hazards

4-Methylbenzyl alcohol (CAS No. 589-18-4) is a combustible solid that poses several health
risks.[1][2][3] It is crucial to be fully aware of its hazards before handling.

Primary Hazards:

Serious Eye Irritation: Contact can cause significant eye damage.[1][2][3]

Skin Irritation: May cause skin irritation upon contact.[2]

Respiratory Irritation: Inhalation of dust may lead to respiratory tract irritation.[2]

Harmful if Swallowed: Ingestion can be detrimental to health.[4]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b145908?utm_src=pdf-interest
https://www.benchchem.com/product/b145908?utm_src=pdf-body
https://www.benchchem.com/product/b145908?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Z2I3MDM0aWYyMmd3ZjdudDM5ZjZtODkxN2M3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lRMTk2XzU4OS0xOC00XzQtTWV0aHlsYmVuenlsX2FsY29ob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lRMTk2XzU4OS0xOC00XzQtTWV0aHlsYmVuenlsX2FsY29ob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b1241e0d18faea38c3451e4839f7e4b65e94ad78/MetaSci_MSIQ196_589-18-4_4-Methylbenzyl_alcohol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Z2I3MDM0aWYyMmd3ZjdudDM5ZjZtODkxN2M3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lRMTk2XzU4OS0xOC00XzQtTWV0aHlsYmVuenlsX2FsY29ob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lRMTk2XzU4OS0xOC00XzQtTWV0aHlsYmVuenlsX2FsY29ob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b1241e0d18faea38c3451e4839f7e4b65e94ad78/MetaSci_MSIQ196_589-18-4_4-Methylbenzyl_alcohol.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

A summary of its key physical and chemical properties is provided in the table below for quick

reference.
Property Value
Molecular Formula C8H100
Molecular Weight 122.16 g/mol
Appearance White crystalline powder or needles
Melting Point 59-61 °C (138-142 °F)
Boiling Point 217 °C (423 °F)
Flash Point 105 °C (221 °F)
Solubility Slightly soluble in water

Personal Protective Equipment (PPE)

The correct selection and use of PPE is the most critical line of defense against exposure to 4-
Methylbenzyl alcohol.

Mandatory PPE:
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Protection Type Specification Rationale

) Protects against dust particles
] Chemical safety goggles or a
Eye and Face Protection ) and splashes that can cause
face shield. ] S
serious eye irritation.[1][2]

Chemical-resistant gloves
) ] (Nitrile or Neoprene Prevents skin contact which
Skin Protection o
recommended), lab coat, and can lead to irritation.

full-length pants.

Not typically required under

normal, well-ventilated o ) ) ]
B Minimizes the risk of inhaling
) ) conditions. A NIOSH-approved o
Respiratory Protection ) dust that can irritate the
respirator may be necessary ,
. _ respiratory system.
for large spills or in poorly

ventilated areas.[1]

Glove Selection:

While specific breakthrough times for 4-Methylbenzyl alcohol are not readily available,
general guidance for handling alcohols suggests the use of Nitrile or Neoprene gloves.[5]
Always inspect gloves for any signs of degradation or perforation before use. For prolonged or
immersive contact, consider using thicker, chemical-resistant gloves.

Operational Workflow for Safe Handling

Following a structured workflow is essential to minimize risks during the handling of 4-
Methylbenzyl alcohol.
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Preparation

Ensure proper PPE and ventilation

Handling

Disposal Spill Response

Click to download full resolution via product page
Caption: A high-level workflow for the safe handling of 4-Methylbenzyl alcohol.
Step-by-Step Handling Protocol:
e Preparation:
o Ensure the work area is well-ventilated. A chemical fume hood is recommended.
o Confirm that an eyewash station and safety shower are readily accessible.[1]
o Don all required PPE as outlined in the table above.
e Handling:
o Avoid the formation of dust.[1][2]
o Carefully weigh or transfer the chemical, minimizing agitation.
o Keep containers tightly closed when not in use.[1]
o Storage:

o Store in a cool, dry, and well-ventilated area.
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o Keep containers tightly sealed to prevent contamination.[1]

o Store away from incompatible materials such as strong oxidizing agents, acids, and acid
chlorides.[1]

» After Handling:

o Wash hands thoroughly with soap and water after handling the chemical.
o Decontaminate the work surface.

o Properly remove and dispose of gloves and any other contaminated disposable PPE.

Disposal Plan

Proper disposal of 4-Methylbenzyl alcohol and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Collect Waste
Label Container

[Store Temporarila
Gispose via Hazardous Waste ProgranD

Click to download full resolution via product page

Disposal Workflow:

Caption: A procedural diagram for the safe disposal of 4-Methylbenzyl alcohol waste.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://www.benchchem.com/product/b145908?utm_src=pdf-body
https://www.benchchem.com/product/b145908?utm_src=pdf-body-img
https://www.benchchem.com/product/b145908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol:

Waste Collection:

o Collect all waste material (unused chemical, contaminated PPE, and cleaning materials) in
a designated, compatible, and sealable container.[2]

Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "4-
Methylbenzyl alcohol".

o Include the date of waste accumulation.

Temporary Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated area, away
from incompatible materials.

Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[2]

o Do not dispose of 4-Methylbenzyl alcohol down the drain or in regular trash.[2][3]
Spill Response Plan
In the event of a spill, a prompt and appropriate response is critical to mitigate hazards.

Spill Response Protocol:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Increase ventilation in the area, if it is safe to do so.

PPE: Don appropriate PPE, including respiratory protection if necessary.

Containment:
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o For small spills, carefully sweep up the solid material and place it in a sealed container for
disposal as hazardous waste.[2] Avoid creating dust.

o Use an inert absorbent material for any dissolved spills.

e Decontamination:
o Clean the spill area with a suitable solvent, followed by soap and water.
o Collect all cleaning materials in a sealed container for disposal as hazardous waste.

o Reporting: Report the spill to your laboratory supervisor and EHS office, in accordance with
your institution's policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://www.benchchem.com/product/b145908?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Z2I3MDM0aWYyMmd3ZjdudDM5ZjZtODkxN2M3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lRMTk2XzU4OS0xOC00XzQtTWV0aHlsYmVuenlsX2FsY29ob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lRMTk2XzU4OS0xOC00XzQtTWV0aHlsYmVuenlsX2FsY29ob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b1241e0d18faea38c3451e4839f7e4b65e94ad78/MetaSci_MSIQ196_589-18-4_4-Methylbenzyl_alcohol.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/product/b145908#personal-protective-equipment-for-handling-4-methylbenzyl-alcohol
https://www.benchchem.com/product/b145908#personal-protective-equipment-for-handling-4-methylbenzyl-alcohol
https://www.benchchem.com/product/b145908#personal-protective-equipment-for-handling-4-methylbenzyl-alcohol
https://www.benchchem.com/product/b145908#personal-protective-equipment-for-handling-4-methylbenzyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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